Cas no 1311185-35-9 ([2,4-Bis(propan-2-yl)phenyl]boronic acid)

• Product Name: [2,4-Bis(propan-2-yl)phenyl]boronic acid
• CAS No: 1311185-35-9
• MF: C₁₂H₁₉BO₂
• MW: 206.089063882828
• CID: 5168505
• Update Time: 2025-05-20

[2,4-Bis(propan-2-yl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [2,4-bis(propan-2-yl)phenyl]boronic acid
• [2,4-di(propan-2-yl)phenyl]boronic acid
• [2,4-bis(propan-2-yl)phenyl]boronicacid
• Z381541058
• Boronic acid, B-[2,4-bis(1-methylethyl)phenyl]-
• 2,4-bis(propan-2-yl)phenyl]boronic acid
• [2,4-Bis(propan-2-yl)phenyl]boronic acid

• Inchi： 1S/C12H19BO2/c1-8(2)10-5-6-12(13(14)15)11(7-10)9(3)4/h5-9,14-15H,1-4H3
• InChI Key： RPNRGXOGAZPWKF-UHFFFAOYSA-N
• SMILES： OB(C1=CC=C(C=C1C(C)C)C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on [2,4-Bis(propan-2-yl)phenyl]boronic acid

Recent Advances in the Application of [2,4-Bis(propan-2-yl)phenyl]boronic acid (CAS: 1311185-35-9) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative [2,4-Bis(propan-2-yl)phenyl]boronic acid (CAS: 1311185-35-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has demonstrated promising applications in drug discovery, catalysis, and materials science. Recent studies have highlighted its potential as a versatile building block in the synthesis of complex molecules and as a key intermediate in the development of novel therapeutic agents.

One of the most notable applications of [2,4-Bis(propan-2-yl)phenyl]boronic acid is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating the synthesis of biaryl compounds, which are critical scaffolds in many pharmaceutical agents. The study reported that the steric hindrance provided by the isopropyl groups enhances the selectivity and yield of the coupling reactions, making it a valuable tool for medicinal chemists.

In addition to its synthetic utility, [2,4-Bis(propan-2-yl)phenyl]boronic acid has shown potential in the development of boron-based therapeutics. Boron-containing compounds are gaining attention for their unique mechanisms of action, particularly in cancer therapy. A recent preclinical study explored the compound's ability to inhibit specific enzymes involved in tumor growth, with promising results in vitro and in vivo. The study, published in Bioorganic & Medicinal Chemistry Letters, suggested that further optimization of the compound's pharmacokinetic properties could lead to the development of a new class of anticancer agents.

Another area of active research involves the use of [2,4-Bis(propan-2-yl)phenyl]boronic acid in the design of sensors and diagnostic tools. Boronic acids are known for their ability to bind diols, making them ideal for detecting sugars and other biologically relevant molecules. A 2024 study in ACS Sensors reported the development of a fluorescent sensor based on this compound, capable of detecting glucose levels with high specificity. This innovation has potential applications in diabetes management and point-of-care diagnostics.

Despite these advancements, challenges remain in the widespread adoption of [2,4-Bis(propan-2-yl)phenyl]boronic acid. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its potential in pharmaceutical applications. Ongoing research is focused on derivatization strategies and formulation approaches to overcome these limitations. Collaborative efforts between academic and industrial researchers are expected to drive further progress in this area.

In conclusion, [2,4-Bis(propan-2-yl)phenyl]boronic acid (CAS: 1311185-35-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span synthetic chemistry, drug discovery, and diagnostic tool development, with ongoing studies uncovering new possibilities. As research continues to elucidate its mechanisms and optimize its properties, this compound is poised to make significant contributions to the field.